Cas no 71454-73-4 (Ethyl 6-(tert-butylamino)hexanoate)

• Product Name: Ethyl 6-(tert-butylamino)hexanoate
• CAS No: 71454-73-4
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• MDL: MFCD20293005
• CID: 5605607
• PubChem ID: 20292099
• Update Time: 2025-06-10

Ethyl 6-(tert-butylamino)hexanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11312142
• ethyl 6-(tert-butylamino)hexanoate
• EN300-9254717
• AKOS013616472
• 71454-73-4
• Ethyl 6-(tert-butylamino)hexanoate

• MDL： MFCD20293005
• Inchi： 1S/C12H25NO2/c1-5-15-11(14)9-7-6-8-10-13-12(2,3)4/h13H,5-10H2,1-4H3
• InChI Key： BSUIMAAYNOIZFG-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCNC(C)(C)C)=O

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 6-(tert-butylamino)hexanoate

Research Brief on Ethyl 6-(tert-butylamino)hexanoate (CAS: 71454-73-4): Recent Advances and Applications

Ethyl 6-(tert-butylamino)hexanoate (CAS: 71454-73-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its tert-butylamino and hexanoate functional groups, has recently garnered attention due to its potential applications in drug development and biochemical studies. Recent literature highlights its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have explored the synthetic pathways for Ethyl 6-(tert-butylamino)hexanoate, emphasizing its efficient production through catalytic amination and esterification reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis method using palladium-catalyzed coupling, which significantly reduced byproduct formation. The compound's structural features, including its lipophilic tert-butyl group and polar ester moiety, make it a versatile building block for designing prodrugs and enzyme inhibitors. Researchers have also investigated its stability under physiological conditions, noting its favorable pharmacokinetic properties in preclinical models.

One of the most promising applications of Ethyl 6-(tert-butylamino)hexanoate is its role in modulating neurotransmitter systems. A recent Nature Chemical Biology publication reported its efficacy as a precursor for gamma-aminobutyric acid (GABA) analogs, which exhibit enhanced blood-brain barrier permeability. This finding opens new avenues for treating epilepsy and anxiety disorders. Additionally, its metabolite, 6-(tert-butylamino)hexanoic acid, has shown inhibitory effects on histone deacetylases (HDACs), suggesting potential applications in oncology. These discoveries underscore the compound's multifaceted utility in both central nervous system (CNS) and cancer therapeutics.

In conclusion, Ethyl 6-(tert-butylamino)hexanoate (CAS: 71454-73-4) represents a valuable chemical entity with broad implications for pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a key candidate for further investigation. Future studies should focus on optimizing its derivatives for clinical translation and exploring novel mechanisms of action. This brief highlights the compound's current standing in the field and its potential to address unmet medical needs.